N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• Molecular Formula: C26H30N2O4S2
• Molecular Weight: 498.7 g/mol
• IUPAC Name: 2-(3-methoxy-N-(4-methylphenyl)sulfonylanilino)-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C26H30N2O4S2/c1-20-7-11-22(12-8-20)19-33-16-15-27-26(29)18-28(23-5-4-6-24(17-23)32-3)34(30,31)25-13-9-21(2)10-14-25/h4-14,17H,15-16,18-19H2,1-3H3,(H,27,29)
• InChI Key: WBGWCKYLUJCSMP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CSCCNC(=O)CN(C2=CC(=CC=C2)OC)S(=O)(=O)C3=CC=C(C=C3)C

Description

N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide, also known as MMB-2201, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. MMB-2201 is a member of the indole family of synthetic cannabinoids and has been shown to have a high affinity for the CB1 and CB2 receptors.

Mechanism of Action

The mechanism of action of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is not fully understood, but it is believed to interact with the CB1 and CB2 receptors in the endocannabinoid system. This interaction leads to the activation of various signaling pathways, which can result in a range of physiological and biochemical effects.
Biochemical and Physiological Effects:
N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been shown to have a range of biochemical and physiological effects. These effects include the activation of the endocannabinoid system, the modulation of neurotransmitter release, and the inhibition of inflammatory cytokines. Additionally, N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been shown to have analgesic and anxiolytic effects, which could make it a valuable tool in the treatment of chronic pain and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is its high affinity for the CB1 and CB2 receptors. This makes it a valuable tool for researchers studying the endocannabinoid system. Additionally, N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is relatively stable and can be stored for long periods of time. However, one of the limitations of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is its potential for abuse. Due to its psychoactive effects, N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide must be handled with care and kept in a secure location.

Future Directions

There are many potential future directions for research on N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide. One area of interest is the development of new synthetic cannabinoids with improved therapeutic profiles. Additionally, researchers are exploring the use of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide as a treatment for a range of medical conditions, including chronic pain, anxiety, and depression. Finally, there is a growing interest in the use of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide as a tool for studying the endocannabinoid system and its role in various physiological and biochemical processes.

Synthesis Methods

The synthesis of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide involves the reaction of a substituted indole with a substituted benzyl sulfide. This reaction is followed by a series of steps that result in the formation of the final product. The synthesis of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is the use of N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide as a treatment for various medical conditions, including chronic pain, anxiety, and depression. Additionally, N~2~-(3-methoxyphenyl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been shown to have anti-inflammatory properties, which could make it a valuable tool in the treatment of inflammatory diseases.